Cas no 55130-40-0 (ethyl 3,4-dioxopentanoate)

• Product Name: ethyl 3,4-dioxopentanoate
• CAS No: 55130-40-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD24689591
• CID: 1594804
• PubChem ID: 15921797
• Update Time: 2025-05-19

ethyl 3,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3,4-dioxo-, ethyl ester
• 3,4-dioxo-valeric acid ethyl ester
• 3,4-Dioxopentanoic acid ethyl ester
• Ethyl3,4-dioxopentanoate
• SCHEMBL15248867
• DB-119177
• Ethyl 3,4-dioxopentanoate
• 55130-40-0
• EN300-248511
• ethyl 3,4-dioxopentanoate

• MDL： MFCD24689591
• Inchi： 1S/C7H10O4/c1-3-11-7(10)4-6(9)5(2)8/h3-4H2,1-2H3
• InChI Key： VBEKXCGDSLJSKS-UHFFFAOYSA-N
• SMILES： O(C(CC(C(C)=O)=O)=O)CC

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.115
• Boiling Point: 199 ºC
• Flash Point: 77 ºC
• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on ethyl 3,4-dioxopentanoate

Comprehensive Overview of Ethyl 3,4-Dioxopentanoate (CAS No. 55130-40-0): Properties, Applications, and Industry Insights

Ethyl 3,4-dioxopentanoate (CAS No. 55130-40-0) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This ester derivative, featuring a dioxopentanoate backbone, plays a pivotal role in synthetic chemistry, pharmaceuticals, and specialty materials. With the growing demand for high-performance intermediates in research and industrial applications, this compound has garnered significant attention for its reactivity and adaptability in complex synthesis pathways.

The molecular formula of ethyl 3,4-dioxopentanoate (C₇H₁₀O₄) highlights its carbonyl-rich structure, which facilitates diverse reactions such as condensation, nucleophilic additions, and cyclization. Researchers frequently explore its utility in constructing heterocyclic frameworks, a topic trending in AI-driven drug discovery and green chemistry forums. Its compatibility with sustainable synthesis methods aligns with the global push for eco-friendly chemical processes, a hot topic in 2024.

In the pharmaceutical sector, CAS No. 55130-40-0 serves as a precursor for bioactive molecules, particularly those targeting metabolic pathways. Recent studies emphasize its potential in flavor and fragrance industries, where its keto-ester functionality contributes to nuanced aroma profiles. This dual applicability makes it a frequent subject in patent literature and academic databases, often searched alongside terms like "multifunctional ester synthesis" or "high-value chemical intermediates."

From a commercial perspective, ethyl 3,4-dioxopentanoate is manufactured under stringent quality control standards to ensure consistency for laboratory-scale and industrial applications. Analytical techniques such as GC-MS and HPLC are routinely employed to verify purity, a critical factor for users seeking reliable batch-to-batch performance. Discussions on supply chain optimization for such niche chemicals frequently appear in industry webinars and market reports.

Emerging trends also link 55130-40-0 to advancements in material science, where its derivatives are explored for polymeric coatings and biodegradable plastics. This aligns with searches for "sustainable material additives" and "non-toxic plasticizers," reflecting shifting consumer preferences. The compound’s low environmental persistence further enhances its appeal in circular economy models, a key focus area for regulatory bodies worldwide.

For researchers troubleshooting synthesis protocols, ethyl 3,4-dioxopentanoate often appears in queries related to "optimizing diketone reactions" or "ester stabilization techniques." Its storage conditions (typically under inert atmospheres) and handling precautions are documented in technical datasheets, addressing common concerns about compound degradation. These practical insights are vital for laboratories prioritizing reproducibility and safety compliance.

In summary, CAS No. 55130-40-0 exemplifies the intersection of innovation and utility in modern chemistry. Its relevance spans R&D, manufacturing, and sustainability initiatives, making it a compound of enduring interest. As industries increasingly adopt digital tools for chemical property prediction, data on this molecule’s structure-activity relationships will likely grow, further solidifying its role in future scientific breakthroughs.